molecular formula C11H8F2N2OS B8276835 2,6-difluoro-N-(thiophen-2-ylmethyl)-nicotinamide

2,6-difluoro-N-(thiophen-2-ylmethyl)-nicotinamide

Cat. No.: B8276835
M. Wt: 254.26 g/mol
InChI Key: TZRHBKDIDXHZNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-difluoro-N-(thiophen-2-ylmethyl)-nicotinamide is a useful research compound. Its molecular formula is C11H8F2N2OS and its molecular weight is 254.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F2N2OS

Molecular Weight

254.26 g/mol

IUPAC Name

2,6-difluoro-N-(thiophen-2-ylmethyl)pyridine-3-carboxamide

InChI

InChI=1S/C11H8F2N2OS/c12-9-4-3-8(10(13)15-9)11(16)14-6-7-2-1-5-17-7/h1-5H,6H2,(H,14,16)

InChI Key

TZRHBKDIDXHZNV-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)CNC(=O)C2=C(N=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

795 mg (5.0 mmol) of 2,6-difluoro-nicotinic acid were dissolved in thionyl chloride (15 ml) and the solution was heated for 2 h at 80° C. Concentration in vacuo was then carried out and the residue was taken up in dioxane (15 ml). 566 mg (5.0 mmol) of thiophen-2-yl-methanamine were then added and the mixture was stirred for 1 h at RT. Concentration in vacuo was then carried out and the residue was taken up in EA, washed with water, a sat. aq. Na2CO3 sol., water again and brine, dried over Na2SO4, filtered and concentrated in vacuo. CC (hexane/EA 7:3) of the residue yielded 605 mg (2.4 mmol, 48%) of 2,6-difluoro-N-(thiophen-2-ylmethyl)nicotinamide.
Quantity
795 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
566 mg
Type
reactant
Reaction Step Two
Name
hexane EA
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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